Cas no 864415-46-3 (1-Acetyl-N-(1,3-benzodioxol-5-ylmethyl)piperidin-4-amine)

• Product Name: 1-Acetyl-N-(1,3-benzodioxol-5-ylmethyl)piperidin-4-amine
• CAS No: 864415-46-3
• MF: C₁₅H₂₀N₂O₃
• MW: 276.330904006958
• CID: 4717878
• Update Time: 2025-05-19

1-Acetyl-N-(1,3-benzodioxol-5-ylmethyl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-N-(1,3-benzodioxol-5-ylmethyl)piperidin-4-amine
• 1-(4-((Benzo[d][1,3]dioxol-5-ylmethyl)amino)piperidin-1-yl)ethanone
• Oprea1_697247
• STK503860
• 1-{4-[(1,3-benzodioxol-5-ylmethyl)amino]piperidin-1-yl}ethanone
• 1-{4-[(1,3-benzodioxol-5-ylmethyl)amino]piperidino}-1-ethanone
• 1-{4-[(2H-1,3-benzodioxol-5-ylmethyl)amino]piperidin-1-yl}ethanone
• 1-Acetyl-N-(1,3-benzodioxol-5-ylmethyl)piperidin-4-amine

• Inchi： 1S/C15H20N2O3/c1-11(18)17-6-4-13(5-7-17)16-9-12-2-3-14-15(8-12)20-10-19-14/h2-3,8,13,16H,4-7,9-10H2,1H3
• InChI Key： IMSCZSOCTFEOSR-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCC(CC1)NCC1=CC=C2C(=C1)OCO2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 342
• XLogP3: 1.4
• Topological Polar Surface Area: 50.8

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 454.3±45.0 °C at 760 mmHg
• Flash Point: 228.6±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-Acetyl-N-(1,3-benzodioxol-5-ylmethyl)piperidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Acetyl-N-(1,3-benzodioxol-5-ylmethyl)piperidin-4-amine

Introduction to 1-Acetyl-N-(1,3-benzodioxol-5-ylmethyl)piperidin-4-amine (CAS No. 864415-46-3)

1-Acetyl-N-(1,3-benzodioxol-5-ylmethyl)piperidin-4-amine, identified by its Chemical Abstracts Service number CAS No. 864415-46-3, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a piperidine core conjugated with an acetyl group and a 1,3-benzodioxolylmethyl substituent, has garnered attention due to its structural complexity and potential biological activity. The presence of the piperidine moiety is particularly noteworthy, as it is a common pharmacophore in drug discovery, known for its ability to enhance solubility and metabolic stability. The 1,3-benzodioxolylmethyl group, often referred to as an oxygenated phenyl ring, introduces additional electronic and steric features that can modulate the compound's interactions with biological targets.

The synthesis and characterization of 1-Acetyl-N-(1,3-benzodioxol-5-ylmethyl)piperidin-4-amine involve meticulous attention to detail to ensure high purity and yield. Advanced synthetic techniques, such as multi-step organic reactions involving nucleophilic substitution and condensation reactions, are typically employed. The compound's structural integrity is verified through spectroscopic methods such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC). These analytical techniques provide critical data on the compound's molecular structure, purity, and chemical properties.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The piperidine scaffold is particularly valuable due to its prevalence in approved drugs, which underscores its favorable pharmacokinetic profile. For instance, drugs like gabapentin and pregabalin utilize piperidine derivatives to achieve their therapeutic effects. The incorporation of the acetyl group in 1-Acetyl-N-(1,3-benzodioxol-5-ylmethyl)piperidin-4-amine may further enhance its bioactivity by influencing electron distribution and reactivity at key functional sites.

The 1,3-benzodioxolylmethyl substituent adds another layer of complexity to the molecule. This moiety is structurally similar to natural products found in plants and fungi, which have been extensively studied for their biological activities. For example, derivatives of benzodioxole have shown promise in antimicrobial and anti-inflammatory applications. The combination of these structural elements in 1-Acetyl-N-(1,3-benzodioxol-5-ylmethyl)piperidin-4-amine suggests potential therapeutic applications across multiple disease areas.

In the realm of drug discovery, computational modeling plays a pivotal role in predicting the biological activity of novel compounds. Molecular docking studies can simulate the interaction between 1-Acetyl-N-(1,3-benzodioxol-5-ylmethyl)piperidin-4-amine and target proteins to identify potential binding sites and mechanisms of action. These studies are often complemented by experimental validation using techniques such as enzyme inhibition assays and cell-based assays. Preliminary findings suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors relevant to neurological disorders.

The pharmacological profile of 1-Acetyl-N-(1,3-benzodioxol-5-ylmethyl)piperidin-4-amine is further influenced by its solubility and metabolic stability. The piperidine ring enhances water solubility, which is crucial for oral bioavailability. Additionally, the acetyl group can influence metabolic pathways by undergoing hydrolysis or conjugation with glucuronic acid. Understanding these pharmacokinetic parameters is essential for optimizing drug delivery systems and ensuring therapeutic efficacy.

Recent advancements in synthetic biology have enabled the development of novel methodologies for producing complex molecules like 1-Acetyl-N-(1,3-benzodioxol-5-ylmethyl)piperidin-4-amine on a larger scale. Techniques such as enzymatic catalysis and microbial fermentation offer sustainable alternatives to traditional chemical synthesis. These approaches not only improve yield but also reduce environmental impact by minimizing waste generation.

The potential applications of 1-Acetyl-N-(1,3-benzodioxol-5-ylylmethyl)piperidin*4*-*amine extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable scaffold for developing agrochemicals or specialty chemicals with tailored biological activities. For instance, derivatives of benzodioxole have been explored for their herbicidal properties due to their ability to disrupt plant growth regulators.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 1-Acetyl-N-(1*3*-benzodioxol-*5*-ylylmethyl)*pip*eridin-*4*-amine will remain at the forefront of drug discovery efforts. Their multifaceted structural features offer opportunities for designing molecules with enhanced specificity and reduced side effects. Collaborative efforts between academic researchers and industry scientists are essential for translating these findings into clinical applications that benefit patients worldwide.